Cas no 1515060-33-9 (5-(2,3-dihydro-1-benzofuran-5-yl)pentan-2-one)

• Product Name: 5-(2,3-dihydro-1-benzofuran-5-yl)pentan-2-one
• CAS No: 1515060-33-9
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 6018513
• PubChem ID: 79429548
• Update Time: 2025-06-13

5-(2,3-dihydro-1-benzofuran-5-yl)pentan-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-dihydro-1-benzofuran-5-yl)pentan-2-one
• 5-(2,3-Dihydrobenzofuran-5-yl)pentan-2-one
• 2-Pentanone, 5-(2,3-dihydro-5-benzofuranyl)-
• EN300-2001571
• 1515060-33-9
• AKOS017984026
• CS-0275986

• Inchi： 1S/C13H16O2/c1-10(14)3-2-4-11-5-6-13-12(9-11)7-8-15-13/h5-6,9H,2-4,7-8H2,1H3
• InChI Key： NFNJIWXWNYNFJC-UHFFFAOYSA-N
• SMILES： CC(=O)CCCC1=CC=C2OCCC2=C1

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.080±0.06 g/cm3(Predicted)
• Boiling Point: 337.7±21.0 °C(Predicted)

Additional information on 5-(2,3-dihydro-1-benzofuran-5-yl)pentan-2-one

Introduction to 5-(2,3-dihydro-1-benzofuran-5-yl)pentan-2-one (CAS No. 1515060-33-9)

5-(2,3-dihydro-1-benzofuran-5-yl)pentan-2-one is a significant compound in the realm of organic chemistry and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1515060-33-9, has garnered attention due to its potential applications in medicinal chemistry and synthetic methodologies. The molecular structure of this compound consists of a benzofuran moiety linked to a pentan-2-one backbone, which endows it with distinct reactivity and biological relevance.

The benzofuran scaffold is a prominent feature in many bioactive molecules, often contributing to their pharmacological properties. In particular, derivatives of benzofuran have been extensively studied for their roles as intermediates in the synthesis of various therapeutic agents. The presence of the 2,3-dihydro substitution pattern further enhances the compound's versatility, allowing for further functionalization and derivatization. This structural motif is particularly interesting because it can serve as a key pharmacophore in the development of novel drugs targeting a wide range of diseases.

Recent advancements in pharmaceutical research have highlighted the importance of 5-(2,3-dihydro-1-benzofuran-5-yl)pentan-2-one as a versatile building block. Its unique chemical properties make it an attractive candidate for exploring new synthetic pathways and drug discovery strategies. For instance, researchers have utilized this compound in the synthesis of novel heterocyclic compounds that exhibit significant biological activity. These studies have demonstrated its potential as a precursor for developing molecules with therapeutic applications, particularly in the treatment of neurological disorders and inflammatory conditions.

The pentan-2-one moiety in the molecular structure of this compound contributes to its stability and reactivity under various chemical conditions. This feature is particularly valuable in synthetic organic chemistry, where stability is often a critical factor in multi-step syntheses. The combination of the benzofuran and pentan-2-one units provides a rich framework for chemical manipulation, enabling chemists to design complex molecules with tailored properties.

In the context of medicinal chemistry, the biological activity of 5-(2,3-dihydro-1-benzofuran-5-yl)pentan-2-one has been explored through various computational and experimental approaches. Studies have indicated that this compound may interact with specific biological targets, making it a promising candidate for further investigation. The benzofuran moiety is known to exhibit interactions with enzymes and receptors involved in metabolic pathways, suggesting potential therapeutic benefits. Additionally, the pentan-2-one group can influence the pharmacokinetic properties of derived compounds, affecting their absorption, distribution, metabolism, and excretion.

One of the most intriguing aspects of this compound is its role in developing novel synthetic methodologies. Researchers have leveraged its unique structure to develop innovative catalytic processes that enhance efficiency and selectivity in organic synthesis. These advancements not only contribute to the field of synthetic chemistry but also have implications for drug development pipelines. By optimizing synthetic routes for compounds like 5-(2,3-dihydro-1-benzofuran-5-yl)pentan-2-one, scientists can accelerate the discovery and production of new therapeutic agents.

The application of computational chemistry has further elucidated the potential uses of this compound. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective derivatives. These computational approaches are increasingly integral to drug discovery pipelines, allowing for rapid screening and optimization of candidate molecules. The integration of experimental data with computational predictions has been instrumental in advancing our understanding of 5-(2,3-dihydro-1-benzofuran-5-yl)pentan-2-one and its derivatives.

Moreover, the environmental impact of synthesizing and utilizing this compound has been a focus of recent research. Sustainable chemistry principles have guided efforts to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with global efforts to promote environmentally responsible chemical practices. By adopting such approaches, researchers can ensure that the production and application of compounds like 5-(2,3-dihydro-1-benzofuran-5-yl)pentan-2-one are both effective and sustainable.

In conclusion,5-(2,3-dihydro-1-benzofuran-5-ylo pentan - 2 - one (CAS No. 1515060 - 33 - 9) represents a fascinating compound with significant potential in pharmaceutical research and synthetic chemistry. Its unique structural features make it a valuable tool for developing new drugs targeting various diseases. The ongoing research into its applications underscores its importance as a building block for innovative therapeutic agents. As scientific understanding continues to evolve,this compound will likely play an increasingly pivotal role in advancing both academic research and industrial applications.